Cas no 70120-40-0 (2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-)

2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]- structure
70120-40-0 structure
Product name:2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-
CAS No:70120-40-0
MF:C11H9NO5
MW:235.192863225937
CID:1741567
PubChem ID:15895299

2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-
    • (2,5-dioxopyrrolidin-1-yl) 2-hydroxybenzoate
    • Salicylic acid N-hydroxysuccinimide ester
    • 1-[(2-Hydroxybenzoyl)oxy]pyrrolidine-2,5-dione
    • SCHEMBL8540066
    • 70120-40-0
    • DTXSID90579210
    • Inchi: InChI=1S/C11H9NO5/c13-8-4-2-1-3-7(8)11(16)17-12-9(14)5-6-10(12)15/h1-4,13H,5-6H2
    • InChI Key: AWZUHVDJTBEXNW-UHFFFAOYSA-N
    • SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC=CC=C2O

Computed Properties

  • Exact Mass: 235.04807
  • Monoisotopic Mass: 235.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.9Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 83.91

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